1-[2-Fluoro-6-[3-(hydroxymethyl)piperidin-1-yl]phenyl]ethanone

• IUPAC Name: 1-[2-fluoro-6-[3-(hydroxymethyl)piperidin-1-yl]phenyl]ethanone
• InChI: InChI=1S/C14H18FNO2/c1-10(18)14-12(15)5-2-6-13(14)16-7-3-4-11(8-16)9-17/h2,5-6,11,17H,3-4,7-9H2,1H3
• InChI Key: UCHOVGLTLZUZTF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C=CC=C1F)N2CCCC(C2)CO
• Molecular Formula: C14H18FNO2
• Molecular Weight: 251.30 g/mol

Description

1-[2-Fluoro-6-[3-(hydroxymethyl)piperidin-1-yl]phenyl]ethanone is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as LY294002, and it is a potent inhibitor of phosphoinositide 3-kinase (PI3K). PI3K is an enzyme that plays a critical role in various cellular processes, including cell growth, survival, and proliferation. LY294002 has been shown to have a significant impact on these processes, making it a valuable tool for researchers studying these areas.

Mechanism of Action

LY294002 works by inhibiting the activity of PI3K, which is an enzyme that plays a critical role in various cellular processes. PI3K is involved in the activation of a signaling pathway that regulates cell growth, survival, and proliferation. By inhibiting the activity of PI3K, LY294002 disrupts this pathway, leading to a decrease in cell growth and proliferation.
Biochemical and Physiological Effects:
LY294002 has been shown to have a significant impact on various cellular processes, including cell growth, survival, and proliferation. It has been shown to inhibit the growth and proliferation of cancer cells, making it a potential treatment for cancer. Additionally, LY294002 has been shown to have an impact on insulin signaling and glucose metabolism, making it a potential treatment for diabetes and other metabolic disorders.

Advantages and Limitations for Lab Experiments

LY294002 is a valuable tool for researchers studying the role of PI3K in various cellular processes. It has been shown to have a significant impact on cell growth, survival, and proliferation, making it a valuable tool for cancer research and other areas of study. However, there are limitations to the use of LY294002 in lab experiments. For example, LY294002 is a potent inhibitor of PI3K, which can lead to off-target effects and unintended consequences. Additionally, the use of LY294002 in vivo can be challenging due to its poor solubility and bioavailability.

Future Directions

There are several potential future directions for the study of LY294002 and its applications in scientific research. One area of interest is the development of more potent and selective inhibitors of PI3K. Additionally, researchers are exploring the use of LY294002 in combination with other drugs to enhance its efficacy and reduce off-target effects. Finally, there is a growing interest in the use of LY294002 in the treatment of metabolic disorders, such as diabetes, where it has shown promise in preclinical studies.

Synthesis Methods

The synthesis of LY294002 involves several steps, starting with the reaction of 2-fluoro-6-nitrophenol with 3-(hydroxymethyl)piperidine. The resulting compound is then reacted with ethyl chloroformate to form the final product, 1-[2-Fluoro-6-[3-(hydroxymethyl)piperidin-1-yl]phenyl]ethanone. The synthesis of LY294002 is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

LY294002 has been used extensively in scientific research to study the role of PI3K in various cellular processes. It has been shown to inhibit the growth and proliferation of cancer cells, making it a potential treatment for cancer. Additionally, LY294002 has been used to study the role of PI3K in insulin signaling and glucose metabolism, making it a valuable tool for researchers studying diabetes and other metabolic disorders.